Cas no 2138573-82-5 (2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine)

• Product Name: 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine
• CAS No: 2138573-82-5
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6069418
• PubChem ID: 165500312
• Update Time: 2025-06-11

2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2138573-82-5
• EN300-1167474
• 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine

• Inchi： 1S/C13H17N3O4S/c17-16(18)12-1-3-13(4-2-12)21(19,20)15-8-10-5-6-14-7-11(10)9-15/h1-4,10-11,14H,5-9H2
• InChI Key： BMWUDCNUYNUDJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2CNCCC2C1)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine

Introduction to 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine (CAS No. 2138573-82-5)

2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2138573-82-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a 4-nitrobenzenesulfonyl moiety in its molecular framework introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural complexity of 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine arises from its fused ring system, which combines a pyrrole ring with a pyridine ring. This arrangement creates a rigid core that can interact favorably with biological targets, such as enzymes and receptors. The nitrobenzenesulfonyl group, in particular, is known for its ability to modulate protein-protein interactions and enzyme activity through hydrogen bonding and electrostatic interactions. Such features have positioned this compound as a promising candidate for investigating novel pharmacological mechanisms.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. The sulfonyl group in 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine exhibits strong binding affinity to cysteine residues in proteins, making it an excellent tool for studying PTM-dependent signaling pathways. This has led to its exploration as an inhibitor in studies related to protein thiol chemistry and redox regulation.

Moreover, the nitro substituent on the benzene ring provides an additional layer of functionality that can be exploited for chemical modifications. For instance, reduction of the nitro group can yield an amino derivative, which may alter the pharmacokinetic properties of the compound. Such versatility makes 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine a versatile scaffold for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry have enabled the use of virtual screening techniques to identify potential drug candidates more efficiently. The three-dimensional structure of 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine, along with its known interactions, has been incorporated into docking algorithms to predict binding affinities to various biological targets. These predictions have guided experimental efforts toward designing analogs with enhanced potency and selectivity.

The synthesis of 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine presents both challenges and opportunities for synthetic chemists. The construction of the octahydro-1H-pyrrolo[3,4-c]pyridine core requires multi-step reactions involving cyclization and functional group transformations. However, recent methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale. Advances in catalytic systems have also enabled more efficient functionalization of the pyrrole ring without compromising regioselectivity.

In the realm of medicinal biology, 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine has been investigated for its potential role in modulating inflammatory pathways. Studies suggest that compounds with similar structural features may interfere with key enzymes involved in pro-inflammatory cytokine production. This has opened up avenues for exploring novel anti-inflammatory therapies that could complement existing treatments.

The development of new analytical techniques has also contributed to a deeper understanding of the behavior of 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine in biological systems. Mass spectrometry and high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have allowed researchers to quantify this compound in complex biological matrices with high precision. These techniques are essential for assessing pharmacokinetic profiles and identifying metabolites that could influence drug efficacy or toxicity.

Looking ahead, the future research directions for 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine are likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers aim to identify derivatives with improved pharmacological properties. Additionally, exploring its potential as a tool compound in biochemical assays could provide new insights into cellular signaling networks.

The integration of machine learning models into drug discovery pipelines has also shown promise for accelerating the development process. These models can predict how structural modifications will affect biological activity based on large datasets of known compounds. By leveraging such computational tools alongside experimental validation, scientists can more rapidly identify promising candidates like 2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine as lead compounds for further optimization.

In conclusion,2-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-c]pyridine (CAS No. 2138573-82-5) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and biological interactions makes it a valuable asset in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, this compound and its derivatives are likely to play an increasingly important role in addressing unmet medical needs.